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Compound of Interest

Compound Name: 4-Fluoro-DL-tryptophan

Cat. No.: B555196

Essential Safety and Handling Guide for 4-
Fluoro-DL-tryptophan

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 4-Fluoro-DL-tryptophan, a fluorinated derivative of the amino acid
tryptophan. Adherence to these procedural steps is critical for ensuring laboratory safety and
proper disposal.

Hazard Identification and Key Data

4-Fluoro-DL-tryptophan is a hazardous substance that requires careful handling to avoid
adverse health effects. The primary hazards include skin irritation, serious eye irritation, and
respiratory irritation.
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Identifier Information Source
Chemical Name 4-Fluoro-DL-tryptophan [1]
CAS Number 25631-05-4

Molecular Formula C11H11FN202

Molecular Weight 222.22 g/mol [1]
Appearance Off-white solid

GHS Hazard Codes H315, H319, H335 [1]

Causes skin irritation, Causes
Hazard Statements serious eye irritation, May [1]

cause respiratory irritation

Store at < -15°C, protect from
Storage Conditions light, and keep container well

closed.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

» Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation of the powdered substance.[2]

» Ensure that an emergency eyewash station and safety shower are readily accessible in the
immediate vicinity of the handling area.[2]

o Before starting, clear the workspace of any unnecessary items to prevent contamination and
facilitate cleanup in case of a spill.

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
dust particles and potential splashes.[2]
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» Skin Protection: A lab coat or chemical-resistant apron should be worn to protect clothing
and skin.[2]

e Hand Protection: Use nitrile gloves. Inspect gloves for any tears or punctures before use.
Change gloves immediately if they become contaminated.[2]

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 respirator or higher is recommended to prevent respiratory tract irritation.[3]

3. Weighing and Aliquoting:
e Handle 4-Fluoro-DL-tryptophan as a solid powder.

» To minimize dust generation, weigh the compound on a tared weigh boat or paper within the
fume hood.

o Use a spatula to carefully transfer the desired amount of the compound. Avoid scooping in a
manner that creates airborne dust.

e |f preparing a stock solution, add the solvent to the pre-weighed compound slowly to avoid
splashing.

4. Post-Handling Procedures:
e Thoroughly clean all equipment and the work surface after handling.
e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As a halogenated organic compound, 4-Fluoro-DL-tryptophan and any materials
contaminated with it require specific disposal procedures.

1. Waste Segregation:

 All solid waste contaminated with 4-Fluoro-DL-tryptophan (e.g., weigh boats, gloves, paper
towels) should be collected in a designated, clearly labeled hazardous waste container for
halogenated organic compounds.
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e Unused or excess 4-Fluoro-DL-tryptophan must be disposed of as hazardous chemical
waste.

e Do not mix with non-halogenated waste streams.
2. Container Management:
e The waste container must be kept closed except when adding waste.

o Store the waste container in a designated satellite accumulation area away from
incompatible materials.

3. Final Disposal:

» Arrange for the disposal of the halogenated organic waste through your institution's
environmental health and safety (EHS) office.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

o Spill: For minor spills, carefully sweep up the solid material, avoiding dust generation, and
place it in the designated hazardous waste container. Clean the spill area with an
appropriate solvent and then wash with soap and water. For major spills, evacuate the area
and contact your EHS office.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Fluoro-
DL-tryptophan]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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